methyl 4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate is a chemical compound that has gained significant attention in the scientific community because of its potential applications in various fields.
Mechanism of Action
The mechanism of action of Methyl 4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate is not fully understood. However, studies have suggested that the compound exerts its pharmacological effects through the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. The compound has also been found to inhibit the activity of various signaling pathways, including the NF-κB and MAPK pathways.
Biochemical and Physiological Effects:
Methyl 4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate has been found to exhibit significant biochemical and physiological effects. The compound has been found to exhibit potent anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been found to exhibit significant antioxidant activity, which may contribute to its potential therapeutic applications.
Advantages and Limitations for Lab Experiments
Methyl 4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate has several advantages for lab experiments. The compound is readily available, and the synthesis method is well-established. It is also relatively stable and can be stored for extended periods without significant degradation. However, the compound has some limitations for lab experiments. It is highly lipophilic, which may limit its solubility in aqueous solutions. Additionally, the compound may exhibit some toxicity at higher concentrations, which may limit its use in certain experiments.
Future Directions
Methyl 4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate has several potential future directions for research. The compound may be further studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and neurodegenerative disorders. Additionally, the compound may be further studied for its potential applications in the development of new drugs and therapies. Further research may also be conducted to understand the mechanism of action of the compound and to identify potential targets for its pharmacological activity. Finally, the compound may be further studied for its potential applications in various fields, including agriculture and environmental science.
Synthesis Methods
Methyl 4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate is synthesized through a multi-step process that involves the reaction of various chemical reagents. The synthesis method involves the use of various solvents, catalysts, and reagents, and the reaction conditions are carefully controlled to obtain the desired product.
Scientific Research Applications
Methyl 4-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate has been extensively studied for its potential applications in various fields of research. The compound has been found to exhibit significant anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been studied for its potential applications in the treatment of various diseases, including cancer, diabetes, and neurodegenerative disorders.
properties
Molecular Formula |
C18H23N3O3 |
---|---|
Molecular Weight |
329.4 g/mol |
IUPAC Name |
methyl 4-(1-ethyl-5-methylpyrazol-4-yl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxylate |
InChI |
InChI=1S/C18H23N3O3/c1-5-21-11(3)12(9-19-21)16-15(18(23)24-4)10(2)20-13-7-6-8-14(22)17(13)16/h9,16,20H,5-8H2,1-4H3 |
InChI Key |
XUXCBZSUJGNRQG-UHFFFAOYSA-N |
SMILES |
CCN1C(=C(C=N1)C2C3=C(CCCC3=O)NC(=C2C(=O)OC)C)C |
Canonical SMILES |
CCN1C(=C(C=N1)C2C3=C(CCCC3=O)NC(=C2C(=O)OC)C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.